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Compound of Interest

Compound Name: YU142670

Cat. No.: B15574990 Get Quote

Essential Safety and Handling Guide for YU142670
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling, storage, and

disposal of YU142670. Adherence to these procedures is essential to ensure a safe laboratory

environment and minimize risk.

YU142670 is classified as a combustible solid and is highly hazardous to water (WGK 3).[1][2]

Appropriate precautions must be taken to prevent ignition and environmental contamination.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling YU142670 to

minimize exposure and ensure personal safety.
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PPE Category Item Specification

Eye Protection Safety Glasses or Goggles

ANSI-approved, offering

splash and dust protection.[3]

[4]

Face Shield

Required when there is a

significant risk of splashes or

dust generation.[3][4]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are

recommended. Double gloving

is advised.[3][4]

Body Protection Flame-Resistant Lab Coat
Must be worn fully buttoned.[3]

[4][5]

Full-Length Pants & Closed-

Toe Shoes

Standard laboratory attire to

protect the skin.[3][4]

Respiratory Protection NIOSH-Approved Respirator

Required if handling outside of

a certified chemical fume hood

or if dust is generated.[3][5]

Standard Operating Procedures
Engineering Controls:

Always handle YU142670 in a certified chemical fume hood to minimize inhalation exposure.

[3][4][6]

Ensure proper ventilation in the work area.[3]

Keep the compound away from heat, sparks, and open flames.[3][6]

Use spark-proof tools and equipment.[3][5]

Handling:

Avoid contact with skin, eyes, and clothing.[3]
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Prevent the formation and accumulation of dust.[3]

Keep containers tightly closed when not in use.[3]

Wash hands thoroughly after handling.[3]

Storage:

Store in a cool, dry, and well-ventilated area.[3]

Keep away from incompatible substances such as oxidizing agents.[5]

Store in a designated flammable materials storage cabinet.[5]

Disposal Plan
YU142670 is classified as highly hazardous to water (WGK 3) and must be disposed of as

hazardous chemical waste.[1][2]

Do not dispose of down the drain or in regular trash.[5]

Collect all waste material (including contaminated PPE) in a clearly labeled, sealed

container.[7][8]

The container must be labeled "Hazardous Waste" and include the full chemical name.[8]

Follow all institutional, local, and national regulations for hazardous waste disposal.[7][9]

Empty containers must be triple-rinsed with an appropriate solvent, and the rinsate collected

as hazardous waste before the container can be discarded.[8][9]

Emergency Procedures
Spill:

Evacuate the immediate area and alert others.

Eliminate all ignition sources.[5]
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Wear appropriate PPE, including respiratory protection.

For solid spills, carefully scoop the material to minimize dust generation.[5]

Collect the spilled material in a labeled container for hazardous waste disposal.

Clean the spill area with a suitable solvent, collecting the cleaning materials as hazardous

waste.

Do not allow the substance to enter drains or waterways.

Fire:

Use a Class D fire extinguisher for flammable solids. Sand or soda lime can also be used to

smother small fires.[10]

In the event of a fire, evacuate the area and contact emergency services.

Exposure:

Inhalation: Move to fresh air immediately. Seek medical attention.[11]

Skin Contact: Remove contaminated clothing and rinse the affected area with copious

amounts of water for at least 15 minutes. Seek medical attention.[11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek medical attention.[11]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[11]

Visual Guides
The following diagrams illustrate key safety workflows for handling YU142670.
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Donning PPE

Doffing PPE

Wash Hands Lab Coat Respirator Goggles / Face Shield Gloves (Double)

Gloves Goggles / Face Shield Lab Coat Respirator Wash Hands

Click to download full resolution via product page

Caption: Procedure for donning and doffing Personal Protective Equipment.
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Spill Occurs

Evacuate & Alert

Eliminate Ignition Sources

Don Appropriate PPE

Contain Spill

Collect Spill Material

Clean Spill Area

Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill of YU142670.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15574990?utm_src=pdf-custom-synthesis
https://www.umweltbundesamt.de/en/topics/chemicals/substances-hazardous-to-waters
http://www.chemsafetypro.com/Topics/Other/How_to_Calculate_German_Water_Hazard_Class_WGK.html
https://www.purdue.edu/ehps/rem/documents/sops/sopflammablesolids.docx
http://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/SOPs/chemical%20SOPs/flammablesolids.pdf
https://research.wayne.edu/oehs/chemical/19-015s_sop_flammable_solids_ada.docx
https://www.hampshire.edu/lab-safety-manual-working-hazardous-materials
https://www.hampshire.edu/lab-safety-manual-working-hazardous-materials
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://www.sigmaaldrich.com/PH/en/sds/sial/36137
https://www.benchchem.com/product/b15574990#personal-protective-equipment-for-handling-yu142670
https://www.benchchem.com/product/b15574990#personal-protective-equipment-for-handling-yu142670
https://www.benchchem.com/product/b15574990#personal-protective-equipment-for-handling-yu142670
https://www.benchchem.com/product/b15574990#personal-protective-equipment-for-handling-yu142670
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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